Cas no 26670-16-6 (1H-Tetrazole,5,5'-(1,2-ethanediyl)bis-)

• Product Name: 1H-Tetrazole,5,5'-(1,2-ethanediyl)bis-
• CAS No: 26670-16-6
• MF: C₄H₆N₈
• MW: 166.144037723541
• CID: 259156
• PubChem ID: 141316
• Update Time: 2025-04-19

1H-Tetrazole,5,5'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,5,5'-(1,2-ethanediyl)bis-
• 5-[2-(2H-tetrazol-5-yl)ethyl]-2H-tetrazole
• 1(2)H,1'(2')H-5,5'-ethane-1,2-diyl-bis-tetrazole
• 1,2-Bis-(1H-tetrazol-5-yl)-aethan
• 1,2-bis-(1H-tetrazol-5-yl)-ethane
• 1,2-Bis-(5-tetrazolyl)ethane
• 1,2-bis(tetrazol-5-yl) ethane
• 1,2-di(1H-tetrazol-5-yl)ethane
• 1,2-di(tetrazol-5-yl)ethane
• AC1L3ITH
• NCIStruc1_000214
• NCIStruc2_000143
• NSC282034
• STOCK3S-23201
• SureCN4671779
• SureCN9986002
• 1H-Tetrazole, 5,5'-(1,2-ethanediyl)bis-
• NCGC00014642
• NCI282034
• NSC-282034
• NSC 282034
• 5-(2-(1H-tetraazol-5-yl)ethyl)-1H-tetraazole
• 1,2-Bis-(5-tetrazolyl)-ethane
• CCG-38319
• CHEMBL1487981
• 26670-16-6
• SCHEMBL4671779
• SCHEMBL9986002
• NCGC00014642-02
• DTXSID90181195
• 1H-Tetrazole,5'-(1,2-ethanediyl)bis-
• NCI60_002310
• NCGC00097745-01
• AKOS005524132

• Inchi： 1S/C4H6N8/c1(3-5-9-10-6-3)2-4-7-11-12-8-4/h1-2H2,(H,5,6,9,10)(H,7,8,11,12)
• InChI Key： KSCMYJXTGSEZEI-UHFFFAOYSA-N
• SMILES： N1=C(CCC2N=NNN=2)N=NN1

Computed Properties

• Exact Mass: 166.07200
• Monoisotopic Mass: 166.071542
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: -0.7

Experimental Properties

• Density: 1.679
• Boiling Point: 520.5°Cat760mmHg
• Flash Point: 269.7°C
• Refractive Index: 1.687
• PSA: 108.92000
• LogP: -1.50200